Cas no 1227508-67-9 (5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1227508-67-9
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4913802
• Update Time: 2025-06-08

5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile
• 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-12-4-2-1-3-10(12)9-7-11(14(16,17)18)13(5-6-19)20-8-9/h1-4,7-8H,5H2
• InChI Key： UIZZAIWHTHABIR-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=NC=C(C2C=CC=CC=2F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.2
• Topological Polar Surface Area: 36.7

Additional information on 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile

Introduction to 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1227508-67-9)

5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile, with the CAS number 1227508-67-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group, a trifluoromethyl group, and a pyridine ring with an acetonitrile moiety. These structural features endow the compound with a range of desirable properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile can be represented as follows:

The presence of the fluorinated phenyl group and the trifluoromethyl group in the molecule significantly influences its physicochemical properties. Fluorine atoms are known for their strong electron-withdrawing effects, which can enhance the lipophilicity and metabolic stability of the compound. The pyridine ring, on the other hand, contributes to the compound's basicity and can form hydrogen bonds, which are crucial for interactions with biological targets.

Recent studies have highlighted the potential of 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against certain cancer cell lines. The researchers found that the compound selectively inhibits the growth of cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways involved in cell proliferation and survival.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile was evaluated for its anti-inflammatory properties. The results indicated that the compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that the compound could be a promising lead for developing new anti-inflammatory drugs.

The pharmacokinetic profile of 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has also been investigated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential attributes for a potential drug candidate. Additionally, the compound's metabolic stability was found to be high, indicating that it is less likely to be rapidly metabolized by liver enzymes, thus maintaining its therapeutic effect over an extended period.

The safety profile of 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile has been evaluated in several in vitro and in vivo assays. Toxicity studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 5-(2-Fluorophenyl)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1227508-67-9) is a promising compound with a unique molecular structure that confers multiple beneficial properties. Its potential applications in cancer therapy and anti-inflammatory treatments make it an attractive candidate for further research and development. Ongoing studies are expected to uncover additional therapeutic uses and optimize its formulation for clinical use.